Cas no 153042-33-2 (tert-Butyl (5-chloro-2-iodophenyl)carbamate)

• Product Name: tert-Butyl (5-chloro-2-iodophenyl)carbamate
• CAS No: 153042-33-2
• MF: C₁₁H₁₃ClINO₂
• MW: 353.583894491196
• CID: 5520756
• PubChem ID: 10383462
• Update Time: 2025-06-07

tert-Butyl (5-chloro-2-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-chloro-2-iodophenyl)carbamate
• tert-Butyl(5-chloro-2-iodophenyl)carbamate
• F83852
• DB-404744
• SCHEMBL15677015
• tert-butyl N-(5-chloro-2-iodophenyl)carbamate
• EN300-3614771
• tert-butyl 5-chloro-2-iodophenylcarbamate
• CS-0372267
• 153042-33-2

• Inchi： 1S/C11H13ClINO2/c1-11(2,3)16-10(15)14-9-6-7(12)4-5-8(9)13/h4-6H,1-3H3,(H,14,15)
• InChI Key： SMWZWURJQZQFEO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(Cl)=CC=C1I

Computed Properties

• Exact Mass: 352.96795g/mol
• Monoisotopic Mass: 352.96795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-Butyl (5-chloro-2-iodophenyl)carbamate

Comprehensive Overview of tert-Butyl (5-chloro-2-iodophenyl)carbamate (CAS No. 153042-33-2)

tert-Butyl (5-chloro-2-iodophenyl)carbamate (CAS No. 153042-33-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and halogenated aromatic ring, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both chloro and iodo substituents enhances its reactivity, enabling diverse functionalization pathways.

In recent years, the demand for halogenated aromatic compounds like tert-Butyl (5-chloro-2-iodophenyl)carbamate has surged due to their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecules for targeted therapies and precision agriculture. A trending topic in organic chemistry forums is how this compound’s iodo group facilitates C–C bond formation, a key step in constructing bioactive molecules. Additionally, its stability under various conditions makes it a preferred choice for high-throughput screening experiments.

From an SEO perspective, users frequently search for "tert-Butyl carbamate derivatives" or "5-chloro-2-iodophenyl applications," reflecting growing interest in niche chemical intermediates. Environmental concerns have also led to queries about "green synthesis of halogenated carbamates," highlighting the need for sustainable methodologies. This compound’s compatibility with microwave-assisted synthesis and flow chemistry aligns with industry shifts toward energy-efficient processes, further boosting its relevance in academic and industrial settings.

The analytical characterization of CAS No. 153042-33-2 typically involves NMR spectroscopy, HPLC purity testing, and mass spectrometry. These techniques ensure batch consistency, a critical factor for GMP-compliant production. Discussions on platforms like ResearchGate often emphasize its storage stability and handling precautions, though it remains non-hazardous under standard conditions. Its melting point (~120–125°C) and solubility profile (soluble in DMSO, acetone) are frequently cited in patent literature for optimizing reaction conditions.

Emerging trends link tert-Butyl (5-chloro-2-iodophenyl)carbamate to proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. Its modular structure allows incorporation into E3 ligase ligands, addressing challenges in protein degradation therapeutics. This connection has spurred collaborations between academia and biotech firms, as evidenced by recent publications in journals like Organic Letters and Journal of Medicinal Chemistry.

In summary, tert-Butyl (5-chloro-2-iodophenyl)carbamate exemplifies the intersection of traditional organic synthesis and modern medicinal chemistry. Its versatility in palladium-catalyzed reactions, coupled with rising demand for halogenated building blocks, positions it as a compound of enduring significance. Future research may explore its potential in catalysis or material science, expanding its utility beyond current applications.